3-(1-pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide
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Description
3-(1-pyrrolidinyl)-N-(1,3-thiazol-2-yl)-2-butenamide is a useful research compound. Its molecular formula is C11H15N3OS and its molecular weight is 237.32. The purity is usually 95%.
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Scientific Research Applications
Thiazole Synthesis
The compound plays a role in the synthesis of trisubstituted thiazoles, as seen in the reaction of N-(5-chloropyridin-2-yl)-N′N′-dialkylthioureas with phenacyl bromides, resulting in a 1,3-pyridyl shift. This process is significant in the field of organic chemistry for the development of thiazole compounds (Count & Jarvis, 1977).
Prodrug Synthesis
It is utilized in the synthesis of prodrugs. For instance, 3-carboxyisoxazole was synthesized by a reaction involving N-[4-(trifluoromethyl)phenyl]-3-pyrrolidino-2-butenamide, leading to compounds that are metabolically converted to active antiinflammatory agents (Patterson, Cheung, & Ernest, 1992).
Antimicrobial Research
The compound is involved in the synthesis of antimicrobial agents. For instance, pyrrolidine derivatives incorporating thiazole rings have been synthesized and tested against various bacterial strains, showing significant antibacterial effects (Sapijanskaitė-Banevič et al., 2020).
Antitumor Activity
In cancer research, derivatives of this compound, such as nortopsentin analogues and pyrrolopyridine derivatives, have shown potential in treating peritoneal mesothelioma by inhibiting cell proliferation and inducing apoptosis (Carbone et al., 2013).
Cycloaddition Reactions
The compound is instrumental in cycloaddition reactions, contributing to the synthesis of various heterocyclic compounds like tetrahydrobenzo[d]pyrrolo[2,1-b]thiazoles, which are important in developing new pharmaceuticals (Jin, Sun, Yang, & Yan, 2017).
Antiproliferative Agents
In the field of antiproliferative research, pyridine linked thiazole derivatives have been synthesized and shown to exhibit promising activity against various cancer cell lines, highlighting their potential in cancer therapy (Alqahtani & Bayazeed, 2020).
Properties
IUPAC Name |
(E)-3-pyrrolidin-1-yl-N-(1,3-thiazol-2-yl)but-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3OS/c1-9(14-5-2-3-6-14)8-10(15)13-11-12-4-7-16-11/h4,7-8H,2-3,5-6H2,1H3,(H,12,13,15)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTEXTBSAEVEDFH-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)NC1=NC=CS1)N2CCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)NC1=NC=CS1)/N2CCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.